Cas no 2228427-25-4 (1-(1-Ethoxyethyl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(1-Ethoxyethyl)cyclopentane-1-carboxylic acid
• CAS No: 2228427-25-4
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5785059
• PubChem ID: 66582637
• Update Time: 2025-05-26

1-(1-Ethoxyethyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2228427-25-4
• SCHEMBL17201
• EN300-1797372
• 1-(1-ethoxyethyl)cyclopentane-1-carboxylic acid
• 1-(1-Ethoxyethyl)cyclopentane-1-carboxylic acid

• Inchi： 1S/C10H18O3/c1-3-13-8(2)10(9(11)12)6-4-5-7-10/h8H,3-7H2,1-2H3,(H,11,12)
• InChI Key： BNTYVEOEWKYPJH-UHFFFAOYSA-N
• SMILES： O(CC)C(C)C1(C(=O)O)CCCC1

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 1-(1-Ethoxyethyl)cyclopentane-1-carboxylic acid

Recent Advances in the Study of 1-(1-Ethoxyethyl)cyclopentane-1-carboxylic acid (CAS: 2228427-25-4)

The compound 1-(1-Ethoxyethyl)cyclopentane-1-carboxylic acid (CAS: 2228427-25-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentane backbone and ethoxyethyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules.

One of the key areas of research has been the optimization of synthetic routes for 1-(1-Ethoxyethyl)cyclopentane-1-carboxylic acid. A study published in the Journal of Organic Chemistry (2023) detailed a novel catalytic method that significantly improves yield and reduces byproducts. The method employs a palladium-catalyzed cyclization followed by ethoxylation, achieving a yield of over 85% with high enantioselectivity. This advancement is critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations of 1-(1-Ethoxyethyl)cyclopentane-1-carboxylic acid have revealed its potential as an anti-inflammatory agent. In vitro studies demonstrated its ability to inhibit key inflammatory markers such as TNF-α and IL-6 at micromolar concentrations. These findings were further supported by in vivo models of rheumatoid arthritis, where the compound showed a significant reduction in joint inflammation and tissue damage. Researchers hypothesize that the ethoxyethyl moiety enhances membrane permeability, thereby improving bioavailability.

Another promising application of this compound lies in its role as a precursor for the synthesis of novel antiviral agents. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) explored its incorporation into nucleoside analogs, which exhibited potent activity against RNA viruses, including SARS-CoV-2 variants. The structural flexibility of the cyclopentane ring allows for modifications that can fine-tune the molecule's interaction with viral polymerases.

Despite these advancements, challenges remain in the clinical translation of 1-(1-Ethoxyethyl)cyclopentane-1-carboxylic acid. Issues such as metabolic stability and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Additionally, the scalability of the synthetic process must be optimized to meet the demands of large-scale production.

In conclusion, 1-(1-Ethoxyethyl)cyclopentane-1-carboxylic acid (CAS: 2228427-25-4) represents a versatile and promising candidate in the development of new therapeutic agents. Its unique chemical structure and demonstrated biological activities make it a valuable focus for ongoing and future research. Continued exploration of its pharmacological properties and synthetic optimization will be crucial for unlocking its full potential in the pharmaceutical industry.